4-(Tert-butoxy)-2-hydroxybenzaldehyde

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(tert-Butoxy)-2-hydroxybenzaldehyde: Synthesis, Properties, and Applications

Executive Summary: 4-(tert-Butoxy)-2-hydroxybenzaldehyde is a valuable aromatic aldehyde that serves as a key intermediate in advanced organic synthesis. Characterized by a salicylaldehyde core with a sterically bulky tert-butoxy protecting group at the 4-position, this compound offers unique reactivity that is crucial for the multi-step synthesis of complex molecules. The strategic placement of the acid-labile tert-butoxy group allows for selective manipulation of the ortho-hydroxyl and aldehyde functionalities, while enabling deprotection later in a synthetic sequence to reveal the 4-hydroxyl group. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, robust synthetic protocols, key chemical reactions, and applications, with a focus on its utility for researchers in medicinal chemistry and materials science.

Introduction

4-(tert-Butoxy)-2-hydroxybenzaldehyde, also known as 4-(tert-butoxy)salicylaldehyde, is a bifunctional organic compound belonging to the hydroxybenzaldehyde class.[1] Its structure is distinguished by three key features: an aldehyde group, a hydroxyl group ortho to the aldehyde, and a tert-butoxy ether group para to the aldehyde. The intramolecular hydrogen bond between the ortho-hydroxyl group and the aldehyde carbonyl reduces the nucleophilicity of the 2-hydroxyl group, making the 4-position the primary site for reactions like alkylation on the parent compound, 2,4-dihydroxybenzaldehyde.[2]

The primary utility of this molecule stems from the tert-butoxy group's role as an effective protecting group for the 4-hydroxyl functionality. This group is stable under a variety of reaction conditions, yet can be readily removed under acidic conditions to yield the free phenol.[3] This differential reactivity is highly advantageous in complex synthetic pathways that require sequential functionalization, making it a valuable building block for pharmaceuticals, advanced materials, and fine chemicals.[2]

Chemical Structure and Properties

The molecular structure of 4-(tert-butoxy)-2-hydroxybenzaldehyde dictates its chemical behavior. The electron-donating nature of the hydroxyl and tert-butoxy groups activates the aromatic ring, while the electron-withdrawing aldehyde group influences its reactivity in condensation reactions.

Diagram 1: Chemical Structure of 4-(tert-Butoxy)-2-hydroxybenzaldehyde

Caption: Structure of 4-(tert-butoxy)-2-hydroxybenzaldehyde.

Table 1: Physicochemical Properties

Property	Value	Source(s)
IUPAC Name	4-(tert-butoxy)-2-hydroxybenzaldehyde	N/A
Synonyms	4-(tert-butoxy)salicylaldehyde	N/A
CAS Number	60463-39-0	N/A
Molecular Formula	C₁₁H₁₄O₂	[4]
Molecular Weight	194.23 g/mol	Calculated
Appearance	Expected to be a pale yellow solid or oil	N/A
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF). Insoluble in water.	N/A
Boiling Point	Not available	N/A
Melting Point	Not available	N/A

Note: Physicochemical data for this specific isomer is not widely published. Properties are inferred from its constituent parts and closely related analogs like 4-(tert-butyl)-2-hydroxybenzaldehyde and 4-(tert-butoxy)benzaldehyde.[4][5]

Spectroscopic Data Interpretation

While a dedicated spectrum for 4-(tert-butoxy)-2-hydroxybenzaldehyde is not publicly available, its key spectroscopic features can be predicted based on its functional groups and structural analogs.[5][6][7]

• ¹H NMR:

  • Aldehyde Proton (-CHO): A singlet expected around δ 9.7-9.9 ppm.

  • Phenolic Proton (-OH): A broad singlet, significantly downfield (δ 11.0-12.0 ppm) due to strong intramolecular hydrogen bonding with the aldehyde carbonyl.

  • Aromatic Protons: Three protons on the aromatic ring, exhibiting a characteristic splitting pattern (e.g., a doublet, a singlet or narrow doublet, and a doublet of doublets) in the δ 6.5-7.5 ppm region.

  • tert-Butoxy Protons (-OC(CH₃)₃): A sharp singlet integrating to 9 protons, typically found upfield around δ 1.3-1.5 ppm.

• ¹³C NMR:

  • Aldehyde Carbonyl: Expected in the δ 190-195 ppm region.

  • Aromatic Carbons: Signals between δ 110-165 ppm, with the carbons attached to oxygen (C2, C4) being the most downfield.

  • tert-Butoxy Carbons: A quaternary carbon signal around δ 75-80 ppm and a methyl carbon signal around δ 28-30 ppm.

• FT-IR (Infrared Spectroscopy):

  • O-H Stretch: A very broad band from 2800-3400 cm⁻¹ due to the hydrogen-bonded phenol.

  • C-H Stretch (Aromatic/Aliphatic): Peaks around 3100-3000 cm⁻¹ and 2980-2850 cm⁻¹.

  • C=O Stretch (Aldehyde): A strong, sharp absorption around 1650-1670 cm⁻¹, shifted to a lower frequency due to conjugation and hydrogen bonding.

  • C-O Stretch (Ether): A strong band in the 1200-1300 cm⁻¹ region.

Synthesis and Purification

The most efficient and regioselective synthesis of 4-(tert-butoxy)-2-hydroxybenzaldehyde is achieved via the selective O-alkylation of 2,4-dihydroxybenzaldehyde. The inherent difference in acidity and nucleophilicity between the two hydroxyl groups is the cornerstone of this selectivity.[2] The 4-OH is more acidic and sterically accessible, whereas the 2-OH is less nucleophilic due to its involvement in a strong intramolecular hydrogen bond.[2]

An alternative, though less direct, route involves the ortho-formylation of 4-(tert-butoxy)phenol. This method, often employing reagents like paraformaldehyde and magnesium chloride with a base, leverages chelation to direct the formyl group to the position ortho to the existing hydroxyl group.[8]

Recommended Synthetic Protocol: Selective Alkylation

This protocol focuses on the selective tert-butylation of the 4-hydroxyl group of 2,4-dihydroxybenzaldehyde.

Diagram 2: Synthetic Workflow

Caption: Workflow for the synthesis of 4-(tert-butoxy)-2-hydroxybenzaldehyde.

Experimental Protocol:

• Materials:

  • 2,4-Dihydroxybenzaldehyde

  • tert-Butanol

  • Strong acid catalyst (e.g., sulfuric acid or an acidic resin like Amberlyst-15)

  • Solvent (e.g., Dioxane or Toluene)

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc) and Hexanes for extraction and chromatography

• Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,4-dihydroxybenzaldehyde (1.0 eq), a large excess of tert-butanol (5-10 eq), and the chosen solvent.

  • Catalyst Addition: Add a catalytic amount of the strong acid (e.g., 1-2 drops of conc. H₂SO₄ or a scoop of Amberlyst-15 resin). Causality Note: The acid protonates the tert-butanol, facilitating the formation of a tert-butyl carbocation, which acts as the electrophile.

  • Heating: Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC), staining with a potassium permanganate solution. The reaction may take several hours to reach completion.

  • Workup: Once the starting material is consumed, cool the mixture to room temperature. If an acidic resin was used, filter it off. Dilute the reaction mixture with ethyl acetate.

  • Neutralization and Extraction: Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst), water, and finally brine. Self-Validation: The bicarbonate wash will cease to effervesce once the acid is fully neutralized.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure 4-(tert-butoxy)-2-hydroxybenzaldehyde.

Reactivity and Key Applications

The synthetic value of 4-(tert-butoxy)-2-hydroxybenzaldehyde lies in the orthogonal reactivity of its functional groups.

Diagram 3: Key Reactivity Pathways

Caption: Major reaction pathways for 4-(tert-butoxy)-2-hydroxybenzaldehyde.

• Reactions at the Aldehyde Group: The aldehyde is a versatile handle for forming C-C and C-N bonds. It readily undergoes condensation reactions with primary amines to form Schiff bases (imines), a common linkage in medicinal chemistry. It can also participate in Wittig reactions, aldol condensations, and reductive aminations.

• Reactions at the 2-Hydroxyl Group: While less reactive due to hydrogen bonding, the ortho-hydroxyl group can be alkylated or acylated under specific conditions, typically requiring a strong base to deprotonate it first.

• Cleavage of the tert-Butoxy Group: The defining feature is the acid-lability of the tert-butoxy ether.[3] Treatment with acids like trifluoroacetic acid (TFA) in dichloromethane or aqueous hydrochloric acid efficiently cleaves the ether bond, liberating the 4-hydroxyl group. This unmasking step is often performed at the end of a synthetic sequence.

Applications: This compound is primarily used as an intermediate in the synthesis of:

• Pharmaceuticals: As a building block for complex scaffolds where differential protection of hydroxyl groups is necessary.[2]

• Natural Products: In total synthesis routes requiring a salicylaldehyde moiety with a masked para-hydroxyl group.

• Ligand Synthesis: For creating polydentate ligands for metal complexes, where the phenolic oxygens can coordinate to a metal center.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-(tert-butoxy)-2-hydroxybenzaldehyde is not widely available, its hazard profile can be reasonably extrapolated from structurally similar compounds such as 4-tert-butyl-2-hydroxybenzaldehyde.

Table 2: Hazard Identification and Precautionary Measures

Hazard Class	Statement	Precautionary Measures (P-codes)	Source
Acute Toxicity, Oral	H302: Harmful if swallowed	P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.
Skin Irritation	H315: Causes skin irritation	P280: Wear protective gloves/protective clothing. P302+P352: IF ON SKIN: Wash with plenty of soap and water.
Eye Irritation	H319: Causes serious eye irritation	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Respiratory Irritation	H335: May cause respiratory irritation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear a lab coat, nitrile gloves, and chemical safety goggles.

• Storage: Store in a cool, dry place in a tightly sealed container, preferably under an inert atmosphere like nitrogen or argon to prevent oxidation.

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

4-(tert-Butoxy)-2-hydroxybenzaldehyde is a strategically designed synthetic intermediate whose value is defined by the orthogonal nature of its functional groups. The presence of an acid-labile tert-butoxy protecting group enables chemists to perform a wide range of transformations on the salicylaldehyde core before revealing the 4-hydroxyl group in a later step. This guide has outlined its fundamental chemical properties, provided a reliable and logical synthetic protocol, and detailed its reactivity and handling, establishing its role as a versatile tool for the modern synthetic chemist.

References

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An In-depth Technical Guide to 4-Alkoxy-2-Hydroxybenzaldehydes in Medicinal Chemistry

Foreword: The Resorcinol Core as a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in a multitude of biologically active compounds. These are termed "privileged structures" due to their inherent ability to interact with a wide range of biological targets. The resorcinol (1,3-dihydroxybenzene) scaffold is a quintessential example of such a structure. Its unique electronic and structural characteristics, particularly the meta-dihydroxy arrangement, facilitate favorable interactions with various enzymes and receptors.[1] Furthermore, the resorcinol core exhibits greater resistance to oxidation compared to other phenolic structures like catechols, enhancing its desirability as a drug scaffold.[1] This guide delves into a specific and highly versatile class of resorcinol derivatives: 4-alkoxy-2-hydroxybenzaldehydes. These compounds serve as critical synthetic intermediates and are foundational to the development of therapeutics for a spectrum of diseases, including cancer, bacterial infections, and Alzheimer's Disease.[2][3]

Part 1: The Synthetic Cornerstone: Regioselective O-Alkylation

The primary and most efficient route to synthesizing 4-alkoxy-2-hydroxybenzaldehydes is through the regioselective O-alkylation of 2,4-dihydroxybenzaldehyde.[2] The central challenge in this synthesis lies in achieving selective alkylation at the hydroxyl group at the 4-position while leaving the 2-position hydroxyl group untouched.

The Causality Behind Regioselectivity

The success of this selective alkylation hinges on the inherent differences in the chemical environment of the two hydroxyl groups:

• Acidity and Steric Accessibility : The hydroxyl group at the 4-position is more acidic and more sterically accessible than its counterpart at the 2-position.[2]

• Intramolecular Hydrogen Bonding : The 2-hydroxyl group is engaged in a strong intramolecular hydrogen bond with the adjacent aldehyde's carbonyl group. This interaction significantly reduces its nucleophilicity, making it less reactive towards electrophiles.[2]

This disparity in reactivity is exploited to direct the alkylation to the 4-position. The general mechanism for this transformation is a Williamson Ether Synthesis, a classic SN2 reaction. A base is employed to deprotonate the more acidic 4-hydroxyl group, creating a potent nucleophilic phenoxide ion. This phenoxide then attacks an alkyl halide, displacing the halide and forming the desired ether linkage.[2]

Caption: General Williamson Ether Synthesis Pathway

Comparative Analysis of Synthetic Protocols

While the underlying mechanism is consistent, the choice of base, solvent, and reaction conditions significantly impacts yield, reaction time, and regioselectivity.[2][3] Traditional methods often suffer from low yields and extended reaction times.[3] Modern protocols have overcome many of these limitations.

Base	Electrophile	Solvent	Temperature	Time	Yield	Advantages & Disadvantages	Reference
Cesium Bicarbonate (CsHCO₃)	Alkyl Bromide	Acetonitrile	80 °C	4-6 h	Up to 95%	Adv: High yield, excellent regioselectivity, short reaction time.	[2][3]
Potassium Carbonate (K₂CO₃)	Benzyl Bromide	Acetone	Room Temp.	3 days	Moderate	Disadv: Very long reaction time, moderate yield.	[2]
Potassium Fluoride (KF)	Benzyl Chloride	Acetonitrile	Reflux	24 h	>70%	Adv: Good yield, suitable for large-scale synthesis. Disadv: Long reaction time.	[2]

Self-Validating Experimental Protocol: Cesium Bicarbonate-Mediated Synthesis

This protocol is presented as a self-validating system, where the high regioselectivity and yield serve as internal confirmation of the underlying chemical principles.

Objective: To synthesize a 4-alkoxy-2-hydroxybenzaldehyde with high regioselectivity.

Materials:

• 2,4-Dihydroxybenzaldehyde

• Alkyl Halide (e.g., Alkyl Bromide)

• Cesium Bicarbonate (CsHCO₃)

• Acetonitrile (CH₃CN)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a solution of 2,4-dihydroxybenzaldehyde (1.0 eq) in acetonitrile, add cesium bicarbonate (1.5 eq).

• Addition of Electrophile: Add the corresponding alkyl halide (1.2 eq) to the mixture.

• Reaction Execution: Stir the reaction mixture vigorously at 80 °C. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Workup: Upon completion, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction & Purification: Dissolve the residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product via column chromatography.

• Characterization: Confirm the structure and purity of the final product using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2]

Part 2: Medicinal Chemistry Applications & Structure-Activity Relationships (SAR)

The 4-alkoxy-2-hydroxybenzaldehyde scaffold is a launchpad for developing a wide array of therapeutic agents. The biological activity of these derivatives can be meticulously tuned by modifying the core structure, a process guided by Structure-Activity Relationship (SAR) studies.[1]

Caption: Key SAR Principle for Resorcinol Derivatives

Enzyme Inhibition

A. Tyrosinase Inhibitors for Hyperpigmentation

• Mechanism & Target: Tyrosinase is a critical metalloenzyme in the biochemical pathway for melanin production. Its inhibition is a primary strategy for developing skin-lightening agents and treatments for hyperpigmentation disorders.[1] Resorcinol derivatives are among the most potent tyrosinase inhibitors discovered.[1]

• Structure-Activity Relationship: The most significant SAR finding is the direct correlation between the length of the alkyl chain at the 4-position and inhibitory potency.[1] For example, 4-butylresorcinol is a well-known potent tyrosinase inhibitor.[4] Studies have shown that derivatives with specific alkyl chain lengths exhibit significant reductions in melanin content in melanoma cell lines without affecting cell viability, highlighting their potential as effective skin whitening agents.[5][6]

B. Aldose Reductase Inhibitors for Diabetic Complications

• Mechanism & Target: Aldose reductase is the rate-limiting enzyme in the polyol pathway. During periods of hyperglycemia, this pathway becomes overactive, leading to the accumulation of sorbitol, which contributes to diabetic complications such as neuropathy, nephropathy, and retinopathy.[1] Therefore, inhibiting aldose reductase is a key therapeutic strategy.

• Structure-Activity Relationship: Resorcinol derivatives have demonstrated significant inhibitory activity against aldose reductase. The SAR often points to the importance of lipophilic groups at the 4- and 5-positions, which can dramatically enhance potency.[1]

Protocol: In Vitro Aldose Reductase Inhibition Assay

Objective: To determine the inhibitory potential of a 4-alkoxy-2-hydroxybenzaldehyde derivative against aldose reductase.

Principle: The activity of aldose reductase is measured spectrophotometrically by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH.

Procedure:

• Prepare Reaction Mixture: In a quartz cuvette, prepare a reaction mixture containing phosphate buffer, NADPH, and the substrate, DL-glyceraldehyde.

• Inhibitor Addition: Add the test compound (dissolved in a suitable solvent like DMSO) to the reaction mixture at various concentrations. A control reaction is run without the inhibitor.

• Enzyme Initiation: Initiate the reaction by adding the aldose reductase enzyme.

• Data Acquisition: Immediately begin monitoring the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Analysis: Calculate the rate of reaction for each concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[1]

Antimicrobial and Antifungal Activity

Derivatives of 2-hydroxy-4-methoxybenzaldehyde have demonstrated broad-spectrum antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi.[7][8]

• Mechanism of Action: The proposed mechanism involves disruption of the bacterial cell membrane.[9][10] Treatment with these compounds leads to increased leakage of intracellular proteins and nucleic acids, indicating compromised membrane integrity.[10] Furthermore, some derivatives can eradicate preformed biofilms, which is crucial for treating persistent infections.[10] The presence of phenolic hydroxyl groups is considered key to this biocidal activity.[9]

Antioxidant Properties

The resorcinol scaffold inherently possesses antioxidant capabilities. Phenolic compounds are well-known free radical scavengers, which can help mitigate oxidative stress implicated in numerous diseases.[11]

• Mechanism of Action: 4-hydroxybenzaldehyde and its derivatives can reduce oxidative stress by inhibiting the production of reactive oxygen species (ROS).[12][13] They can also boost the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase.[12][13] This dual action—direct scavenging and enzymatic upregulation—makes them potent antioxidant agents.[14]

Other Therapeutic Applications

The versatility of the 4-alkoxy-2-hydroxybenzaldehyde core has led to its exploration in other areas:

• Anticancer Agents: Certain resorcinol derivatives have shown antimelanoma activity.[15]

• Fluorescent Probes: These structures are used to build compounds for biological imaging and selective labeling of proteins and DNA.[3]

• Chelating Agents: The arrangement of hydroxyl and aldehyde groups makes them suitable for creating hexadentate chelators for coordinating radiometals like ⁶⁸Ga, which has applications in nuclear medicine.[16]

Conclusion

4-Alkoxy-2-hydroxybenzaldehydes represent a privileged class of molecules in medicinal chemistry, underpinned by a robust and high-yielding synthetic strategy. Their value extends far beyond their role as mere building blocks; they are versatile scaffolds that have given rise to potent inhibitors of key enzymes like tyrosinase and aldose reductase, as well as promising antimicrobial and antioxidant agents. The clear structure-activity relationships elucidated for this class provide a rational basis for fine-tuning their biological properties, allowing for the targeted design of new therapeutic agents. The continued exploration of these resorcinol derivatives promises to yield novel solutions for a wide range of challenging diseases.

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• 2-Hydroxy-4-Methoxybenzaldehyde: Larvicidal Structure-Activity Studies. SciSpace. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Regioselective 4-O-Alkylation of 2,4-Dihydroxybenzaldehyde

[1][2][3]

Executive Summary

This guide details the protocol for the regioselective O-alkylation of 2,4-dihydroxybenzaldehyde (2,4-DHB) at the 4-position. This scaffold is a critical intermediate in the synthesis of resorcinol-based drugs, liquid crystals, and fluorescent probes.

The primary challenge in this synthesis is distinguishing between the two nucleophilic hydroxyl groups.[1] This protocol leverages the intramolecular hydrogen bonding inherent to the 2,4-DHB system to "mask" the 2-hydroxyl group, rendering the 4-hydroxyl group significantly more reactive toward electrophiles under controlled basic conditions.

Two protocols are provided:

• Method A (Standard): Potassium Carbonate (

  ) in Acetone. (Cost-effective, robust).

• Method B (High-Efficiency): Cesium Bicarbonate (

  ) in Acetonitrile.[1][2] (Higher yield, faster, strictly mono-selective).

Mechanistic Insight & Selectivity

To achieve reproducibility, one must understand the "why" behind the selectivity.

The "Intramolecular Lock" Effect

The selectivity is not driven solely by steric hindrance but by electronic modulation via hydrogen bonding.

• 2-Position (Ortho): The hydroxyl proton at C2 forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the aldehyde.[1] This locks the proton, significantly increasing its

  (making it less acidic) and reducing the nucleophilicity of the oxygen even if transiently deprotonated.

• 4-Position (Para): The hydroxyl group at C4 is electronically coupled to the aldehyde (electron-withdrawing) via resonance but lacks the stabilizing hydrogen bond. It behaves like a typical electron-deficient phenol (

  ) and is readily deprotonated by weak bases.

Reaction Pathway Diagram

The following diagram illustrates the selective deprotonation pathway.[3]

Caption: Mechanistic pathway highlighting the selective deprotonation of the 4-OH group due to the H-bond stabilization of the 2-OH group.

Experimental Protocols

Method A: The Standard Protocol (K2CO3 / Acetone)

Best for: Large-scale preparations where cost is a priority and reaction time is flexible.

Materials:

• 2,4-Dihydroxybenzaldehyde (1.0 eq)[3]

• Alkyl Halide (e.g., Benzyl bromide, Methyl iodide) (1.05 eq)

• Potassium Carbonate (

  ), anhydrous (1.1 eq)

• Acetone (Reagent Grade)

• Potassium Iodide (KI) (Catalytic, 0.1 eq) – Optional, use if using Alkyl Chlorides.

Step-by-Step Procedure:

• Solvation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dihydroxybenzaldehyde (10 mmol) in Acetone (30 mL). The solution should be clear/yellow.

• Activation: Add anhydrous

  (11 mmol). The mixture will become a suspension. Stir at room temperature for 15 minutes to allow initial deprotonation.

• Addition: Add the Alkyl Halide (10.5 mmol) dropwise.

  • Note: Do not exceed 1.1 equivalents of alkyl halide to prevent attack at the 2-position.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (

  ) for 6–12 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3). The starting material (

    ) should disappear; product ( ) appears. If a high-running spot ( ) appears, this is the bis-alkylated impurity.

• Work-up:

  • Cool to room temperature.[1][4]

  • Filter off the solid inorganic salts (

    ). Wash the filter cake with cold acetone.

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain the crude solid.

• Purification: Recrystallize from Ethanol or Ethanol/Water mixtures. Alternatively, flash column chromatography (Silica, Hexane/EtOAc gradient).

Method B: The High-Efficiency Protocol (CsHCO3 / MeCN)

Best for: High-value substrates, difficult alkyl halides, or when strict mono-selectivity is required.

Materials:

• 2,4-Dihydroxybenzaldehyde (1.0 eq)[3]

• Alkyl Halide (1.1 eq)

• Cesium Bicarbonate (

  ) (1.2 eq)

• Acetonitrile (MeCN), anhydrous.

Step-by-Step Procedure:

• Preparation: Charge a reaction vial with 2,4-dihydroxybenzaldehyde (1.0 eq) and

  (1.2 eq).

• Solvent: Add Acetonitrile (5 mL per mmol substrate).

• Addition: Add Alkyl Halide (1.1 eq).

• Reaction: Heat to

  with vigorous stirring.

  • Efficiency: This reaction is typically faster (2–6 hours) due to the "cesium effect" (increased solubility and "naked" anion reactivity).

• Work-up:

  • Cool and filter the solids.[4]

  • Evaporate solvent.[4]

  • Self-Validation: This method often yields product >90% purity without chromatography.

Data Analysis & Validation

To confirm the synthesis of the 4-alkoxy derivative and rule out the 2-alkoxy or 2,4-dialkoxy isomers, use

NMR.

Comparative NMR Table (DMSO- )

Feature	2,4-Dihydroxybenzaldehyde (Start)	4-Alkoxy-2-hydroxybenzaldehyde (Product)	2,4-Dialkoxybenzaldehyde (Impurity)
Aldehyde (-CHO)	~9.70 ppm (s)	~9.70 ppm (s)	~10.2 ppm (s)
2-OH (H-bonded)	11.00 ppm (s, sharp)	11.00 - 11.30 ppm (s, sharp)	Absent
4-OH (Free)	10.25 ppm (br)	Absent	Absent
Alkoxy (-O-CH2-)	Absent	Signal present (e.g., 3.8-5.2 ppm)	Two distinct alkyl signals

Interpretation Logic:

• Success: The broad peak at ~10.25 ppm disappears. The sharp peak at ~11.0 ppm remains . This confirms the 2-position is still a free hydroxyl group participating in H-bonding.

• Failure (Bis-alkylation): Both hydroxyl peaks disappear.

• Failure (Wrong Regioisomer): The sharp peak at 11.0 ppm disappears, but a broad phenolic peak remains (rare with these conditions).

Process Workflow Diagram

Caption: Operational workflow for the synthesis and validation of 4-alkoxy-2-hydroxybenzaldehydes.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Bis-alkylation observed	Too much alkyl halide or base; Temperature too high.	Reduce Alkyl Halide to 1.0 eq. Switch from to (milder). Lower temperature.
Low Conversion	Alkyl chloride used without activation.	Add catalytic KI (Finkelstein condition) or switch to Alkyl Bromide. Switch solvent to DMF or MeCN.
Cannizzaro Reaction	Strong base used (e.g., NaOH, KOH).	Strictly avoid hydroxide bases. Use Carbonate or Bicarbonate salts only.
Product is oil/sticky	Residual solvent or impurities.	Triturate with cold Hexane or Pentane to induce crystallization.

References

• Regioselective alkylation of 2,4-dihydroxybenzaldehyde using Cesium Bicarbon

  • Source: Nguyen, T. V., et al. (2022). Tetrahedron Letters.
  • Context: Establishes the CsHCO3/MeCN protocol as a high-yield, highly selective modern standard.

• Synthesis of 4-ethoxy-2-hydroxybenzaldehyde (Standard Williamson Ether Protocol).

  • Source: BenchChem Application Notes / General Liter
  • Context: Describes the classical K2CO3 mechanism and the pKa-driven selectivity.

• Spectroscopic Analysis of 2,4-Dihydroxybenzaldehyde Isomers.

  • Source: BenchChem Technical Support.[1][5]

  • Context: Provides specific NMR shift data distinguishing the 2-OH (11.0 ppm) and 4-OH (10.25 ppm) protons.

• Organic Syntheses Procedure: 4-Ethoxy-3-methoxybenzaldehyde.

  • Source: Organic Syntheses, Coll. Vol. 6, p.581 (1988).
  • Context: While for a slightly different substrate, this authoritative source validates the use of Carbonate bases for selective phenol alkylation in the presence of sensitive aldehydes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective alkylation of 2,4-dihydroxybenzaldehyde and 2,4-dihydroxyacetophenone - American Chemical Society [acs.digitellinc.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Regioselective Alkylation of 2,4-Dihydroxybenzaldehyde

Welcome to the technical support center for the regioselective alkylation of 2,4-dihydroxybenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic transformation. Here, we address common challenges and provide in-depth, field-proven solutions to help you optimize your reaction for high yield and selectivity. 4-Alkoxy-2-hydroxybenzaldehydes are vital building blocks in the synthesis of small molecule therapeutics for a range of diseases, including cancer and bacterial infections, as well as in the development of fluorescent probes and imaging agents.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is achieving regioselectivity in the alkylation of 2,4-dihydroxybenzaldehyde a common challenge?

Achieving high regioselectivity is challenging due to the presence of two nucleophilic hydroxyl (-OH) groups at the C2 and C4 positions. The reaction proceeds via a Williamson ether synthesis, a type of SN2 reaction where a deprotonated hydroxyl group (a phenoxide) attacks an alkyl halide.[3] The primary difficulty lies in selectively deprotonating and alkylating one -OH group while leaving the other untouched. Uncontrolled reactions often lead to a mixture of 4-O-alkylated, 2-O-alkylated, and 2,4-O-bis-alkylated products, which complicates purification and reduces the yield of the desired isomer.[1][4]

Q2: What is the underlying principle for selectively targeting the 4-OH group over the 2-OH group?

The ability to selectively alkylate the 4-OH group hinges on exploiting the inherent differences in the acidity and steric environment of the two hydroxyl groups.[2]

• Acidity: The 4-OH proton is significantly more acidic than the 2-OH proton. This is because the resulting phenoxide at the C4 position is better stabilized by resonance with the electron-withdrawing aldehyde group at C1.[4]

• Hydrogen Bonding: The 2-OH group forms a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen of the aldehyde. This interaction lowers its acidity and sterically shields it from the approaching alkylating agent.[2][4]

By using a mild base, it is possible to selectively deprotonate the more acidic 4-OH group, generating the 4-phenoxide as the primary nucleophile for the subsequent SN2 attack.

Troubleshooting Guide: Common Issues & Solutions

Problem 1: My reaction yield is very low, with a high amount of unreacted starting material.

Possible Causes & Recommended Solutions:

• Incomplete Deprotonation: The base you are using may be too weak to effectively deprotonate the 4-OH group under your reaction conditions. While very strong bases can lead to bis-alkylation, an insufficiently strong base will result in poor conversion.[5]

  • Solution: If using a mild base like sodium bicarbonate (NaHCO₃) with a less reactive alkyl halide, consider switching to a moderately stronger base. Potassium carbonate (K₂CO₃) or cesium bicarbonate (CsHCO₃) are excellent alternatives that have shown high efficacy.[1] Recent studies highlight CsHCO₃ in acetonitrile as a particularly robust system for achieving high yields.[1][6][7]

• Insufficient Reaction Time or Temperature: The SN2 reaction may be proceeding too slowly under your current conditions.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS). If the reaction stalls, consider increasing the temperature moderately (e.g., from 60 °C to 80 °C) or extending the reaction time.[4] Reactions with milder bases like NaHCO₃ may require reflux conditions for 16-24 hours.[4]

• Poor Reagent Quality: Moisture in the solvent or degradation of the alkylating agent can inhibit the reaction.

  • Solution: Ensure you are using an anhydrous polar aprotic solvent like acetonitrile.[4] Using solvents like DMF or DMSO can sometimes lead to complex mixtures and decomposition if not carefully controlled.[1][4] Always use a fresh or properly stored alkylating agent.

Problem 2: I'm getting poor regioselectivity with significant formation of the 2,4-bis-alkylated side product.

Possible Causes & Recommended Solutions:

This is a classic sign of over-alkylation, where the reaction conditions are too harsh, leading to the deprotonation and alkylation of both hydroxyl groups.[4]

• Base is Too Strong or Used in Excess: Strong bases like sodium hydride (NaH) or sodium hydroxide (NaOH) can easily deprotonate both hydroxyl groups, leading to the undesired bis-alkylated product.[5]

  • Solution: Switch to a milder base. Cesium bicarbonate (CsHCO₃) is highly recommended for its ability to selectively deprotonate the 4-OH position with minimal formation of side products.[1] Other effective mild bases include sodium bicarbonate (NaHCO₃) and potassium fluoride (KF).[4][8]

• Excess Alkylating Agent: Using a large excess of the alkylating agent drives the reaction towards bis-alkylation.

  • Solution: Reduce the stoichiometry of the alkylating agent to approximately 1.05 - 1.2 equivalents relative to the 2,4-dihydroxybenzaldehyde.[4]

• High Reaction Temperature: Elevated temperatures can provide enough energy to overcome the activation barrier for deprotonating the less reactive 2-OH group.

  • Solution: Lower the reaction temperature. A range of 60-80 °C is often sufficient, especially when using an effective system like CsHCO₃ in acetonitrile.[6]

Problem 3: My main product is the wrong isomer (2-alkoxy-4-hydroxybenzaldehyde).

This is a less common but possible outcome, especially if reaction conditions favor chelation or if thermodynamic control is established under specific circumstances.

• Cation Chelation: Certain metal cations from the base can chelate between the 2-phenoxide and the aldehyde's carbonyl oxygen, stabilizing the 2-phenoxide and making it a more competitive nucleophile.

  • Solution: This is another reason to favor larger, softer cations like Cesium (Cs⁺) from CsHCO₃, which are less likely to form tight chelates compared to smaller, harder cations like Li⁺ or Na⁺.

Problem 4: I'm observing unexpected side products and decomposition.

Possible Causes & Recommended Solutions:

• C-Alkylation: Phenoxides are ambident nucleophiles, meaning they can react at the oxygen (O-alkylation) or at the electron-rich aromatic ring (C-alkylation), leading to complex product mixtures.[3]

  • Solution: C-alkylation is less common under the conditions for Williamson ether synthesis but can be favored by certain solvent systems. Sticking to polar aprotic solvents like acetonitrile generally favors O-alkylation.

• Elimination Reaction of Alkyl Halide: If you are using a secondary or tertiary alkyl halide, it can undergo an E2 elimination reaction in the presence of the basic phenoxide, forming an alkene instead of the desired ether.[9][10]

  • Solution: The Williamson ether synthesis works best with primary alkyl halides.[3][10] Avoid using secondary and especially tertiary alkyl halides, as they are highly prone to elimination.[10]

• Solvent-Related Decomposition: Polar aprotic solvents like DMF and DMSO can decompose at high temperatures, especially in the presence of a base, leading to impurities.

  • Solution: Use acetonitrile, which is generally more stable under these conditions.[1] If you must use DMF or DMSO, ensure the reaction temperature is carefully controlled and consider running the reaction under an inert atmosphere (N₂ or Ar) after degassing the solvent.[4]

Data Summary & Condition Comparison

The choice of base and solvent is critical for success. The following table summarizes outcomes from various reported conditions.

Base	Solvent	Temperature (°C)	Time (h)	Yield of 4-O-Alkylated Product	Key Advantages/Disadvantages	Reference
CsHCO₃	Acetonitrile	80	4-6	Up to 95%	High yield & excellent regioselectivity , short time.	[1][2][6]
NaHCO₃	Acetonitrile	Reflux (~82)	16-24	Good	Cost-effective, good selectivity.	[4][8]
KF	Acetonitrile	Reflux (~82)	24	>70%	Good for large-scale synthesis.	[2][8]
K₂CO₃	Acetone	Room Temp.	72	Moderate	Very long reaction time, moderate yield.	[2]

Visualizing the Process

Key Chemical Principles

The selectivity of the reaction is governed by the acidity difference between the two hydroxyl protons and the intramolecular hydrogen bonding that shields the C2-OH group.

Caption: Factors influencing regioselectivity.

Recommended Troubleshooting Workflow

Use this decision tree to diagnose and resolve suboptimal reaction outcomes.

Caption: Troubleshooting decision tree.

Detailed Experimental Protocols

Protocol 1: High-Selectivity Method using Cesium Bicarbonate (CsHCO₃)

This protocol is adapted from methodologies demonstrating excellent regioselectivity and high yields.[1][6][7]

• Preparation: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,4-dihydroxybenzaldehyde (1.0 eq.), cesium bicarbonate (CsHCO₃, 1.5 eq.), and anhydrous acetonitrile (CH₃CN, approx. 10-15 mL per mmol of aldehyde).

• Reagent Addition: Add the primary alkyl bromide (1.2 eq.) to the suspension.

• Reaction: Heat the mixture to 80 °C and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 4-12 hours.[4]

• Work-up: After the reaction is complete (as judged by TLC), cool the mixture to room temperature. Filter the suspension to remove the inorganic salts and wash the solid cake with a small amount of acetonitrile.

• Purification: Combine the filtrate and washings, then concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography (silica gel) or recrystallization (e.g., from ethyl acetate/hexanes) to yield the pure 4-alkoxy-2-hydroxybenzaldehyde.[1]

Protocol 2: Cost-Effective Method using Sodium Bicarbonate (NaHCO₃)

This protocol offers a practical and economical approach for selective 4-O-alkylation, suitable for larger-scale synthesis.[8]

• Preparation: In a flask suitable for reflux, dissolve 2,4-dihydroxybenzaldehyde (1.0 eq.) in acetonitrile (10-15 mL per mmol). Add sodium bicarbonate (NaHCO₃, 2.0-2.5 eq.).

• Reagent Addition: Add the alkyl halide (1.1 eq.).

• Reaction: Heat the mixture to reflux (approx. 82 °C) and maintain for 16-24 hours. Monitor progress by TLC.

• Work-up: Cool the reaction mixture and filter to remove the inorganic solids. Wash the solids with a small amount of fresh acetonitrile.

• Purification: Combine the filtrates and evaporate the solvent in vacuo. The crude material is then purified, typically by recrystallization from a suitable solvent system, to afford the target product.[4]

References

• Vertex AI Search. (n.d.). Regioselective alkylation of 2,4-dihydroxybenzaldehyde and 2,4-dihydroxyacetophenone.
• BenchChem. (2025). Technical Support Center: Preventing Bis-Alkylation of 2,4-Dihydroxybenzaldehyde.
• National Center for Biotechnology Information. (n.d.). Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones. PMC.
• BenchChem. (2025). Application Note: Regioselective Synthesis of 4-Alkoxy-2-hydroxybenzaldehydes.
• Wikipedia. (n.d.). Williamson ether synthesis.
• PubMed. (2022, April 13). Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones.
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• Mendelson, W. L., Holmes, A., & Dougherty, H. W. (1996). The Regioselective 4-Benzylation of 2,4-Dihydroxybenzaldehyde.
• BenchChem. (2025). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.

Sources

• 1. Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Regioselective alkylation of 2,4-dihydroxybenzaldehyde and 2,4-dihydroxyacetophenone - American Chemical Society [acs.digitellinc.com]
• 7. Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-tert-Butoxy- vs. 4-Methoxy-2-hydroxybenzaldehyde

Introduction

4-Alkoxy-2-hydroxybenzaldehydes are privileged structural motifs and critical synthetic intermediates in the fields of medicinal chemistry, materials science, and fine chemical synthesis.[1] They form the backbone of numerous therapeutic agents, fluorescent probes, and specialized ligands.[1][2] Among this class, 4-methoxy-2-hydroxybenzaldehyde and 4-tert-butoxy-2-hydroxybenzaldehyde are frequently employed. While structurally similar, the choice between a methoxy and a tert-butoxy group at the 4-position imparts significant, often decisive, differences in chemical reactivity.

This guide provides an in-depth comparison of these two compounds, moving beyond surface-level similarities to dissect the underlying principles governing their behavior. We will explore how the subtle interplay of electronic and steric effects dictates their reactivity in key organic transformations, supported by mechanistic insights and detailed experimental protocols. This analysis is designed to empower researchers, scientists, and drug development professionals to make informed decisions in reaction design and molecular synthesis.

Figure 1: Logical workflow for comparing the reactivity of the two aldehydes based on their structural properties.

Core Principles: The Interplay of Electronic and Steric Effects

The reactivity of both aldehydes is governed by the electronic and steric properties of the para-substituted alkoxy group (-OCH₃ vs. -OC(CH₃)₃).

Electronic Effects: A Tale of Two Influences

Both the methoxy and tert-butoxy groups exert a similar dual electronic influence on the molecule:

• Resonance Donation (+R Effect): The lone pairs on the oxygen atom donate electron density into the aromatic ring through resonance.[3] This is a powerful activating effect, increasing the ring's nucleophilicity and making it more susceptible to electrophilic attack.[4][5]

• Inductive Withdrawal (-I Effect): Due to the high electronegativity of oxygen, both groups pull electron density away from the aromatic ring through the sigma bond.[3]

The resonance donation (+R) is significantly stronger than the inductive withdrawal (-I), resulting in a net electron-donating character for both groups.[3][5] This has a dichotomous effect: it activates the aromatic ring for electrophilic substitution while simultaneously deactivating the aldehyde's carbonyl carbon. By pushing electron density towards the aldehyde, these groups reduce its electrophilicity, making it less reactive towards nucleophiles compared to unsubstituted benzaldehyde.[3][6]

Steric Effects: The Decisive Factor

The most profound difference between the two substituents is their size. The tert-butyl group, with its three methyl groups projecting from a central quaternary carbon, is the archetype of a sterically demanding group.[7][8] This steric bulk creates significant spatial hindrance, which can physically impede the approach of reagents to nearby reaction sites, profoundly influencing reaction rates and regioselectivity.[7][9] The methoxy group, by contrast, is relatively small and presents minimal steric hindrance.

Comparative Reactivity in Key Chemical Transformations

The balance of these electronic and steric factors leads to predictable and exploitable differences in reactivity.

Feature / Reaction Type	4-Methoxy-2-hydroxybenzaldehyde	4-tert-Butoxy-2-hydroxybenzaldehyde	Controlling Factor & Rationale
Electronic Effect	Strong Net Electron Donor (+R > -I)	Strong Net Electron Donor (+R > -I)	Similarity: Both are strong activating groups due to the oxygen lone pairs. The electronic difference is minimal.[3]
Steric Hindrance	Low	High	Difference: The tert-butyl group is significantly bulkier, impeding access to adjacent reaction sites.[7][8]
Nucleophilic Addition (at C=O)	Moderately Reactive	Slightly Less Reactive	Steric Hindrance: Both are less reactive than benzaldehyde due to the +R effect.[6] The bulky t-Bu group can further hinder the approach of large nucleophiles.
Electrophilic Aromatic Substitution	More Reactive	Less Reactive	Steric Hindrance: The bulky t-Bu group shields the ortho positions (C3, C5) from electrophilic attack, reducing the overall reaction rate.[10]
Stability to O-Dealkylation	High (Requires harsh reagents, e.g., BBr₃)	Low (Cleaved by mild acid)	Carbocation Stability: The tert-butoxy group is readily cleaved via a stable tertiary carbocation intermediate, a hallmark of its use as a protecting group.[11]

A. Reactions at the Carbonyl Group: Nucleophilic Addition

In nucleophilic addition reactions (e.g., Wittig, Grignard, reductive amination), the rate is retarded by electron-donating groups that reduce the partial positive charge on the carbonyl carbon.[6]

• Reactivity Trend: Both 4-methoxy- and 4-tert-butoxy-2-hydroxybenzaldehyde are less reactive than 2-hydroxybenzaldehyde.

• Direct Comparison: Their electronic effects on the carbonyl are nearly identical.[3] The primary differentiator is steric hindrance. While the ortho-hydroxyl group provides the most immediate steric blockade to the carbonyl in both molecules, the sheer volume of the tert-butyl group can create a more congested environment, slightly impeding the approach of bulky nucleophiles.

B. Reactions on the Aromatic Ring: Electrophilic Aromatic Substitution (EAS)

The aromatic ring in both molecules is strongly activated by the cooperative electron-donating effects of the hydroxyl and alkoxy groups, which direct incoming electrophiles to the ortho and para positions. The most nucleophilic sites are C3 and C5.

Figure 2: Steric hindrance from the tert-butyl group impedes electrophilic attack at the C5 position.

• Reactivity Trend: The bulky tert-butyl group sterically shields the C3 and C5 positions from the approach of an electrophile. This steric repulsion raises the activation energy of the substitution step.[10]

• Direct Comparison: The methoxy derivative, lacking this significant steric shield, allows for easier access to the activated C3 and C5 positions.

C. Reactions of the Substituents: O-Dealkylation

This is the most significant and synthetically useful difference between the two compounds.

• Reactivity Trend: Aryl tert-butyl ethers are highly susceptible to cleavage under mild acidic conditions, whereas aryl methyl ethers are robust and require harsh, potent reagents for cleavage.[11]

• Mechanistic Rationale: Acid-catalyzed cleavage of the tert-butyl ether proceeds via a stable tertiary carbocation (tert-butyl cation) intermediate. This low-energy pathway allows the reaction to occur under mild conditions (e.g., trifluoroacetic acid at room temperature). In contrast, cleavage of the methyl ether would require the formation of a highly unstable primary methyl cation, a process that is energetically prohibitive. Therefore, its cleavage proceeds via an Sₙ2 mechanism requiring a strong nucleophile like the bromide ion from BBr₃.

Figure 3: Comparison of O-dealkylation mechanisms highlights the lability of the tert-butyl ether.

Experimental Protocols

The following protocols provide standardized procedures for key transformations that highlight the reactivity differences discussed.

Protocol 1: Synthesis of 4-Alkoxy-2-hydroxybenzaldehydes

This general procedure, adapted from modern Williamson ether synthesis protocols, can be used for both target molecules with high regioselectivity.[1][2]

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,4-dihydroxybenzaldehyde (1.0 eq).

• Reagents: Add acetonitrile as the solvent, followed by cesium bicarbonate (CsHCO₃, 1.2 eq).[2]

• Alkylation: Add the appropriate alkyl halide (methyl iodide or tert-butyl bromide, 1.1 eq).

• Reaction: Heat the mixture to 80 °C and stir for 4-6 hours, monitoring by TLC.

• Workup: After cooling to room temperature, filter the mixture and concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired 4-alkoxy-2-hydroxybenzaldehyde.

• Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Comparative Nitration (Electrophilic Aromatic Substitution)

This protocol is designed to qualitatively assess the difference in reactivity towards electrophilic substitution.

• Preparation: In separate, identical flasks, dissolve 4-methoxy-2-hydroxybenzaldehyde (1.0 eq) and 4-tert-butoxy-2-hydroxybenzaldehyde (1.0 eq) in glacial acetic acid at 0 °C.

• Nitration: Slowly add a solution of nitric acid (1.0 eq) in glacial acetic acid dropwise to each flask while maintaining the temperature at 0 °C.

• Monitoring: Allow the reactions to stir at 0 °C. Collect aliquots from each reaction mixture at identical time intervals (e.g., 15, 30, 60 minutes) and quench with water.

• Analysis: Analyze the quenched aliquots by HPLC or LC-MS to monitor the consumption of starting material and the formation of the nitrated product (predominantly 5-nitro-4-alkoxy-2-hydroxybenzaldehyde).

• Expected Outcome: The reaction containing 4-methoxy-2-hydroxybenzaldehyde will show a significantly faster rate of conversion to the product compared to the reaction with the sterically hindered 4-tert-butoxy derivative.

Protocol 3: Comparative O-Dealkylation

This protocol demonstrates the dramatic difference in ether bond stability.

Part A: Cleavage of 4-tert-Butoxy-2-hydroxybenzaldehyde

• Reaction: Dissolve 4-tert-butoxy-2-hydroxybenzaldehyde (1.0 eq) in dichloromethane. Add trifluoroacetic acid (TFA, 2.0 eq) and stir at room temperature.

• Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• Workup: Quench the reaction with saturated sodium bicarbonate solution, extract with dichloromethane, dry over sodium sulfate, and concentrate to yield 2,4-dihydroxybenzaldehyde.

Part B: Attempted Cleavage of 4-Methoxy-2-hydroxybenzaldehyde

• Reaction: Subject 4-methoxy-2-hydroxybenzaldehyde to the identical conditions as in Part A (TFA in dichloromethane at room temperature).

• Monitoring & Outcome: Monitor by TLC. No significant conversion to 2,4-dihydroxybenzaldehyde will be observed, demonstrating the stability of the methyl ether to these conditions. For successful cleavage, a reagent like boron tribromide (BBr₃) in dichloromethane at low temperature would be required.

Conclusion and Strategic Recommendations

The choice between 4-tert-butoxy- and 4-methoxy-2-hydroxybenzaldehyde is a strategic one, dictated by the intended synthetic route.

• 4-Methoxy-2-hydroxybenzaldehyde should be selected when a robust, electron-donating group is required that can withstand a wide range of reaction conditions, including acidic ones. Its smaller size allows for greater reactivity in electrophilic aromatic substitution reactions, making it the preferred substrate when further functionalization of the aromatic ring is desired.

• 4-tert-Butoxy-2-hydroxybenzaldehyde is the ideal choice when the 4-position hydroxyl group needs to be temporarily masked. Its primary utility lies in its function as an acid-labile protecting group.[11] It allows for synthetic manipulations at other parts of the molecule under basic or neutral conditions, after which the parent phenol can be regenerated easily with mild acid. However, its significant steric bulk must be considered, as it will hinder and potentially block reactions at the adjacent C3 and C5 positions.

By understanding the fundamental principles of steric hindrance and electronic influence, chemists can leverage the distinct reactive profiles of these two valuable building blocks to achieve their synthetic goals with greater precision and efficiency.

References

• PMC. Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones. Available from: [Link].

• Chemistry Learner. Steric Hindrance: Definition, Factors, & Examples. Available from: [Link].

• StackExchange. What is the directive influence of the tert-butyl group in electrophilic aromatic substitution? Available from: [Link].

• ACS Publications. Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Available from: [Link].

• Royal Society Publishing. N,1,4-tri(alkoxy-hydroxybenzyl)-1,4- diazepane-amines: investigations. Available from: [Link].

• Master Organic Chemistry. Reagent Friday: Potassium tert-butoxide [KOC(CH3)3]. Available from: [Link].

• Unknown Source. Aldehydes and Ketones: Nucleophilic Addition to C=O.

• Chemistry LibreTexts. 16.4: Substituent Effects in Substituted Aromatic Rings. Available from: [Link].

• Semantic Scholar. Mono- and Diformylation of 4-Substituted Phenols: A New Application of the Duff Reaction. Available from: [Link].

• Wikipedia. Electrophilic aromatic directing groups. Available from: [Link].

• ACS GCI Pharmaceutical Roundtable. O-Dealkylation. Available from: [Link].

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A Comparative Guide to IR Spectroscopy: Distinguishing Hydroxyl vs. Ether Stretches in Substituted Benzaldehydes

For researchers and professionals in drug development and chemical synthesis, the precise characterization of functional groups is paramount. Infrared (IR) spectroscopy remains a cornerstone technique for this purpose, offering rapid, non-destructive, and highly informative analysis. This guide provides an in-depth comparison of the IR spectral signatures of hydroxyl (-OH) and ether (-OCH₃) functional groups in substituted benzaldehydes, supported by experimental data and mechanistic explanations. Understanding these nuances is critical for confirming molecular structures, monitoring reactions, and ensuring the purity of synthesized compounds.

The Foundational Principles: Why Substituents Matter

The vibrational frequency of a chemical bond in an IR spectrum is not an isolated property. It is exquisitely sensitive to the electronic environment of the molecule. In substituted benzaldehydes, the nature and position of the substituent on the aromatic ring profoundly influence the stretching frequencies of the hydroxyl and ether groups through inductive and resonance effects.

• Resonance Effect: Electron-donating groups (EDGs) like hydroxyl and methoxy groups increase electron density in the aromatic ring through resonance. This can influence the bond character of adjacent functional groups.

• Inductive Effect: Electronegative atoms like oxygen pull electron density through the sigma bonds, affecting bond polarity and strength.

• Hydrogen Bonding: The presence of a hydroxyl group introduces the possibility of hydrogen bonding (both intermolecular and intramolecular), which has a dramatic and diagnostically powerful effect on its stretching frequency.[1]

This interplay of electronic effects and hydrogen bonding allows for the clear differentiation of hydroxyl and ether-substituted benzaldehydes, as well as their various positional isomers (ortho, meta, para).

Experimental Protocol: Acquiring High-Quality IR Spectra

A reliable comparative analysis hinges on a consistent and well-executed experimental protocol. The following procedure outlines the standard method for acquiring Fourier-Transform Infrared (FT-IR) spectra of solid or liquid benzaldehyde derivatives.

Methodology: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a modern, convenient technique that requires minimal sample preparation.

• Instrument Preparation: Ensure the FT-IR spectrometer, equipped with an ATR accessory (commonly a diamond crystal), is powered on and has undergone its startup diagnostics.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This crucial step subtracts the spectral contributions of atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the ATR crystal itself.

• Sample Application:

  • For Liquids (e.g., Anisaldehyde): Place a single drop of the liquid sample directly onto the center of the ATR crystal.

  • For Solids (e.g., Hydroxybenzaldehydes): Place a small amount of the powdered solid onto the crystal and use the ATR's pressure clamp to ensure firm and even contact between the sample and the crystal surface.

• Sample Spectrum Acquisition: Acquire the IR spectrum of the sample. Typically, 16 to 64 scans are co-added to improve the signal-to-noise ratio. A spectral resolution of 4 cm⁻¹ is sufficient for this analysis.[2]

• Data Processing & Cleaning: After acquisition, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or ethanol) and a soft laboratory wipe. Verify cleanliness by taking a new spectrum and ensuring no sample peaks remain.

Workflow for Acquiring Comparative IR Spectra

Caption: Workflow for ATR-FTIR analysis.

Comparative Spectral Analysis: Hydroxyl vs. Ether Stretches

The key to distinguishing these compounds lies in two main regions of the IR spectrum: the high-frequency region (~3600-3200 cm⁻¹) for the O-H stretch and the fingerprint region (~1300-1000 cm⁻¹) for the C-O stretch.

The Hydroxyl (-OH) Stretch: A Tale of Hydrogen Bonding

The O-H stretching vibration is highly sensitive to hydrogen bonding.

• Free O-H: In very dilute solutions in non-polar solvents, a "free" (non-hydrogen-bonded) hydroxyl group shows a sharp, relatively weak absorption band around 3600 cm⁻¹.

• Intermolecular H-Bonding (meta- and para-isomers): In a solid or pure liquid sample of meta- and para-hydroxybenzaldehyde, the hydroxyl groups form hydrogen bonds with neighboring molecules. This weakens the O-H bond, causing the stretching frequency to decrease and the peak to become very broad and strong, typically appearing in the 3400-3200 cm⁻¹ range.[3][4]

• Intramolecular H-Bonding (ortho-isomer): In ortho-hydroxybenzaldehyde (salicylaldehyde), the proximate aldehyde group allows for the formation of a strong intramolecular hydrogen bond.[5][6] This interaction is significantly stronger than typical intermolecular hydrogen bonds, causing a dramatic shift to a lower wavenumber and extreme broadening of the O-H peak, often centered around 3200-3050 cm⁻¹.[5][7] This distinctive feature makes the ortho isomer easily identifiable.

The Ether (C-O-C) Stretch: A Double Signature

Aromatic ethers, such as the methoxy-substituted benzaldehydes (anisaldehydes), lack the O-H group and therefore show no absorption in the 3200-3600 cm⁻¹ region. Their key signature is the C-O-C stretching vibrations. Because the C-O-C unit is asymmetric in anisole derivatives (Aryl-O-CH₃), two distinct stretching bands are observed:

• Asymmetric C-O-C Stretch (νₐₛ): This is typically a strong band appearing at higher wavenumbers, around 1280-1230 cm⁻¹ .[8]

• Symmetric C-O-C Stretch (νₛ): This band is usually of medium-to-strong intensity and appears at a lower frequency, around 1050-1010 cm⁻¹ .[8]

The presence of these two distinct peaks, coupled with the complete absence of a broad O-H band, is the definitive identifier for an ether-substituted benzaldehyde.

Data Summary: Experimental Wavenumbers

The following table summarizes the key diagnostic IR absorption frequencies for hydroxyl- and methoxy-substituted benzaldehydes.

Compound	Substituent Position	O-H Stretch (ν_OH) [cm⁻¹]	Asymmetric C-O-C Stretch [cm⁻¹]	Symmetric C-O-C Stretch [cm⁻¹]	C=O Stretch (ν_C=O) [cm⁻¹]
2-Hydroxybenzaldehyde	ortho	~3180 (very broad, strong)[9]	N/A	N/A	~1665
3-Hydroxybenzaldehyde	meta	~3320 (broad, strong)[10]	N/A	N/A	~1680
4-Hydroxybenzaldehyde	para	~3310 (broad, strong)[2]	N/A	N/A	~1678
2-Methoxybenzaldehyde	ortho	Absent	~1247[11]	~1018[11]	~1685[11]
4-Methoxybenzaldehyde	para	Absent	~1258[12][13]	~1026[12][13]	~1684[12]

Note: Values are approximate and can vary slightly based on the sample phase (solid/liquid) and instrument.

Mechanistic Interpretation of Spectral Shifts

The observed differences in the IR spectra can be explained by the underlying molecular structures and electronic effects.

Influence of Substituent Position

The position of the -OH or -OCH₃ group alters its electronic interaction with the aldehyde's carbonyl group, which in turn affects the bond strengths and vibrational frequencies.

Electronic Effects on IR Frequencies

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Structural Validation of 4-tert-butoxy-2-hydroxybenzaldehyde: A Comparative Technical Guide

Topic: Validating the structure of 4-tert-butoxy-2-hydroxybenzaldehyde by X-ray crystallography Content Type: Publish Comparison Guide

Executive Summary

In the synthesis of functionalized salicylaldehydes like 4-tert-butoxy-2-hydroxybenzaldehyde , structural ambiguity often arises from isomerism (n- vs. tert-butoxy) and the dynamic nature of intramolecular hydrogen bonding. While NMR and MS are standard for solution-state characterization, they often fail to definitively resolve solid-state packing and precise bond geometries required for regulatory filing or structure-activity relationship (SAR) studies.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against spectroscopic alternatives, establishing SC-XRD as the definitive "Gold Standard" for validating the S(6) resonance-assisted hydrogen bond (RAHB) motif and the steric orientation of the tert-butoxy tail.

Part 1: The Analytical Challenge

The target molecule, 4-tert-butoxy-2-hydroxybenzaldehyde , presents specific validation hurdles:

• Isomeric Confusion: The tert-butoxy group (bulky, spherical) can be chemically difficult to distinguish from sec-butoxy or isobutoxy impurities using low-resolution Mass Spectrometry.

• Proton Dynamics: In solution (NMR), the phenolic proton is dynamic. Is it localized on the oxygen, or does it tautomerize to the keto-form?

• Conformational Locking: For drug development, knowing if the molecule adopts a planar conformation (critical for intercalation or receptor binding) is essential.

Comparative Analysis: SC-XRD vs. Alternatives

The following table contrasts the efficacy of standard analytical techniques for this specific compound.

Feature	SC-XRD (Crystallography)	1H-NMR (Solution)	FT-IR (Solid/ATR)	Mass Spec (HRMS)
Primary Output	3D Atomic Coordinates (XYZ)	Chemical Shift ( )	Functional Group Vibration	Mass-to-Charge ( )
Isomer Distinction	Definitive (Visualizes branching)	Good (Splitting patterns)	Poor (Fingerprint region)	Poor (Fragmentation similar)
H-Bond Detection	Direct (O...O distance measured)	Indirect (Downfield shift)	Indirect (O-H shift)	None
Stereochemistry	Absolute Configuration	Relative	None	None
Sample State	Solid (Crystal lattice)	Solution (Averaged)	Solid	Gas Phase
Destructive?	No (Recoverable)	No	No	Yes

Part 2: Experimental Protocol (Self-Validating System)

To validate the structure, we must move from synthesis to diffraction. This protocol ensures high-quality single crystals suitable for determining the unit cell and R-factor.

Phase 1: Crystallization Strategy

Goal: Obtain a single crystal >0.1 mm in at least two dimensions.

The tert-butoxy group adds lipophilicity, making the molecule soluble in non-polar solvents. The hydroxyl group adds polarity. We exploit this duality.

• Method A: Slow Evaporation (Recommended)

  • Dissolve 20 mg of crude 4-tert-butoxy-2-hydroxybenzaldehyde in 2 mL of Ethanol/Dichloromethane (1:1) .

  • Filter through a 0.45 µm PTFE syringe filter into a clean vial.

  • Cover with parafilm, poke 3 small holes, and leave in a vibration-free dark area at 20°C.

  • Mechanism:[1] As DCM evaporates (fast), the ethanol concentration rises, lowering solubility and forcing nucleation.

• Method B: Vapor Diffusion (Alternative)

  • Inner vial: 15 mg compound in 1 mL Tetrahydrofuran (THF) .

  • Outer vial: 4 mL Pentane (Anti-solvent).

  • Mechanism:[1] Pentane vapor diffuses into the THF, slowly increasing polarity and precipitating the crystal without thermal shock.

Phase 2: Data Collection & Refinement

Standard: Mo-K\alpha or Cu-K\alpha radiation at 100 K.

• Mounting: Select a block-like crystal (avoid needles if possible to reduce disorder). Mount on a Kapton loop with Paratone oil.

• Cooling: Flash cool to 100 K immediately. This freezes the tert-butyl group rotation, which is often disordered at room temperature.

• Collection: Collect a full sphere of data.[1][2] Aim for a resolution of 0.8 Å or better.

• Refinement: Use SHELXL or OLEX2.

  • Critical Check: Locate the phenolic hydrogen in the difference Fourier map. Do not place it geometrically; find the electron density peak to confirm the intramolecular H-bond.

Part 3: Structural Insights & Validation Metrics

Once the structure is solved, the following metrics confirm the identity of 4-tert-butoxy-2-hydroxybenzaldehyde.

The S(6) Hydrogen Bond Motif

SC-XRD allows us to measure the distance between the phenolic Oxygen (O1) and the aldehyde Oxygen (O2).

• Target Metric: The O(1)-H...O(2) distance should be 2.55 – 2.65 Å .

• Significance: This short distance confirms a strong Resonance Assisted Hydrogen Bond (RAHB) , locking the aldehyde and phenol rings into a planar 6-membered ring (S(6) motif). This explains the downfield shift seen in NMR (>11 ppm) but visualizes the physical constraint.

The tert-Butoxy Geometry

• Target Metric: The C-O-C bond angle at the ether linkage should be approx 118° .

• Validation: The electron density map will clearly show the "chicken-foot" shape of the tert-butyl group (

  ). If the map shows a linear chain, you have synthesized the n-butoxy isomer by mistake.

Quinoid Character

• Target Metric: Measure the bond lengths of the benzene ring.

• Validation: In salicylaldehydes, the C1-C2 (bearing the OH) and C1-C6 (bearing the CHO) bonds often shorten, indicating a contribution from a quinoid resonance form.

Part 4: Visualization of the Validation Logic

The following diagrams illustrate the decision workflow and the structural topology confirmed by this method.

Diagram 1: The Validation Workflow

Caption: Workflow determining when to escalate from routine NMR to definitive SC-XRD validation.

Diagram 2: Structural Topology (S(6) Motif)

Caption: The S(6) resonance-assisted hydrogen bond motif validated by X-ray diffraction.

References

• Gilli, G., & Gilli, P. (2009).The Nature of the Hydrogen Bond: Outline of the Comprehensive Hydrogen Bond Theory. Oxford University Press. (Defines the Resonance Assisted Hydrogen Bond theory essential for salicylaldehydes).

• Cambridge Crystallographic Data Centre (CCDC). Mercury – Crystal Structure Visualisation.[Link] (Standard tool for visualizing the packing of benzaldehyde derivatives).

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. [Link] (The standard protocol for refining the electron density of the tert-butyl group).

• Abraham, R. J., et al. (2006). "1H NMR and X-ray crystallographic study of intramolecular hydrogen bonding in substituted salicylaldehydes." Perkin Transactions 2.

• NIST Chemistry WebBook. 4-tert-Butoxybenzaldehyde Spectral Data.[Link] (Reference for IR and MS fragmentation patterns).

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A Comparative Guide to the Stability of tert-Butyl vs. Methyl Ether Protecting Groups

In the field of complex organic synthesis, particularly in pharmaceutical and natural product development, the strategic use of protecting groups is a cornerstone of success.[1][2] A protecting group must be robust enough to withstand a variety of reaction conditions, yet be removable with high selectivity under specific, mild conditions.[1] Among the ether class of protecting groups for hydroxyl functionalities, the tert-butyl and methyl ethers represent two extremes in stability and deprotection strategy. This guide provides an in-depth comparison of their relative stabilities, grounded in mechanistic principles and supported by experimental considerations, to aid researchers in making informed strategic decisions.

Introduction: The Principle of Orthogonal Protection

The core value of using different protecting groups lies in the concept of orthogonality . An orthogonal set of protecting groups allows for the selective removal of one type of group in any order, using reagents and conditions that do not affect the others.[2][3] The stark difference in the cleavage requirements for tert-butyl and methyl ethers makes them an excellent, albeit simple, example of an orthogonal pair. The tert-butyl group is labile to acid, while the methyl group is exceptionally stable, requiring harsh, specific conditions for its removal.[4][5]

The tert-Butyl Ether: A Profile of Acid Lability

The tert-butyl (t-Bu) ether is prized for its ease of removal under mildly acidic conditions.[6] This lability is a direct consequence of its structure.

Mechanism of Acid-Catalyzed Cleavage: The deprotection of a t-Bu ether proceeds via an SN1-type mechanism.[7][8] The reaction is initiated by the protonation of the ether oxygen by a strong acid, creating a good leaving group (the alcohol).[8][9] The key step is the subsequent cleavage of the carbon-oxygen bond to form a highly stable tertiary carbocation (the tert-butyl cation).[7][9] This cation is then neutralized by losing a proton, typically forming isobutylene gas, which irreversibly drives the reaction to completion.[9][10]

Because this mechanism does not require a nucleophilic attack on the sterically hindered tertiary carbon, the reaction proceeds readily.[7]

Diagram: Cleavage Mechanism of a tert-Butyl Ether

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